Cas no 131-17-9 (Diallyl phthalate)

Diallyl phthalate Properties

Names and Identifiers

• Diallyl phthalate
• DAP
• 1,2-Benzenedicarboxylic acid, di-2-propenyl ester
• o-phthalic acid diallyl ester
• Allyl Phthalate
• diallylester phthalic acid
• DAP(Diallyl Phthalate)
• dapon 35
• dapon r
• Phthalic Acid Diallyl Ester
• Dappu
• RX 1-501N
• NCI-C50657
• RX 3-1-530
• DAP MonoMer
• 1,2-Benzenedicarboxylic acid di-2-propenyl ester
• daponr
• dapon35
• O-benzenedicarboxylic acid diallyl este
• Dapon R
• Dapon 35
• +Expand

• MDL： MFCD00008646
• InChIKey： QUDWYFHPNIMBFC-UHFFFAOYSA-N
• Inchi： 1S/C14H14O4/c1-3-9-17-13(15)11-7-5-6-8-12(11)14(16)18-10-4-2/h3-8H,1-2,9-10H2
• SMILES： C=CCOC(=O)C1=CC=CC=C1C(=O)OCC=C
• BRN： 1880877

Computed Properties

• Exact Mass: 246.08900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 8
• Monoisotopic Mass: 246.089
• Heavy Atom Count: 18
• Complexity: 290
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• LogP: 2.37220
• PSA: 52.60000
• Refractive Index: n20/D 1.519(lit.)
• Water Partition Coefficient: 6 g/L (20 ºC)
• Boiling Point: 165-167 °C/5 mmHg(lit.)
• Melting Point: -70 ºC
• Vapor Pressure: 2.3 mmHg ( 150 °C)
• Flash Point: Fahrenheit: 330.8 ° f < br / > Celsius: 166 ° C < br / >
• Solubility: 0.18g/l
• Color/Form: Colorless or yellowish oily liquid. The smell is mild, flammable and tear inducing.
• Solubility: Insoluble in water, slightly soluble in petroleum ether and glycerol, miscible with ethanol, benzene, ethyl acetate and other organic solvents.
• Density: 1.121 g/mL at 25 °C(lit.)

Diallyl phthalate Security Information

• Symbol: GHS07 GHS09
• RTECS：CZ4200000
• WGK Germany：2
• Safety Term：9
• Safety Instruction： S24/25-S60-S61
• Packing Group：III
• Packing Group：III
• Risk Phrases：R22; R50/53
• Hazard Level：9
• Dangerous goods sign： Xn N
• Hazardous Material transportation number：UN 3082 9/PG 3
• Hazard Statement： H302,H410
• Warning Statement： P273,P501
• Prompt：warning
• Storage Condition：The package shall be complete and handled with care. The warehouse shall be ventilated, kept away from open fire, high temperature and stored separately from oxidant
• PackingGroup：III
• Risk Phrases： 22-50/53
• Signal Word：Warning
• TSCA：Yes
• HazardClass：9
• FLUKA BRAND F CODES：19

Diallyl phthalate Customs Data

• HS CODE：29173400
• Customs Data：

  China Customs Code:

  2917349000

  Overview:

  2917349000 Other phthalates.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917349000 other esters of orthophthalic acid.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Material Chemicals High Polymer Materials